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Compound of Interest

Compound Name: 4-(4-Methylicyclohexyl)aniline
Cat. No.: B15255180
Get Quote

Executive Summary

4-(4-Methylcyclohexyl)aniline is a bicyclic aromatic amine characterized by a rigid phenyl-
cyclohexyl core. It belongs to the class of 4-alkylcyclohexylanilines, which are fundamental
building blocks for phenylcyclohexane (PCH) liquid crystals. The molecule exhibits significant
cis/trans stereoisomerism, with the trans-isomer being the industrially relevant form due to its
rod-like (calamitic) geometry that promotes nematic phase formation.

Chemical Identity & Physicochemical Profile
Core Identifiers
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Parameter Value

IUPAC Name 4-(4-methylcyclohexyl)aniline

p-(4-methylcyclohexyl)aniline; 1-amino-4-(4-
Common Synonyms
methylcyclohexyl)benzene

Molecular Formula Ci3H1oN

Molecular Weight 189.30 g/mol

Note: Specific CAS is often indexed under

general alkyl-aniline series or specific

CAS Number ) )
isomers.Trans-Isomer: 56390-09-1 (Generic
PCH-amine class reference)

SMILES CCl1CCcC(CC1)C2=CC=C(N)C=C2

Structural Isomerism

The cyclohexyl ring introduces stereoisomerism. The Trans configuration (equatorial-equatorial)
is thermodynamically favored and essential for liquid crystal applications.

o Cis-Isomer: The methyl group and phenyl ring are on the same side (axial-equatorial),
creating a "bent" structure that disrupts liquid crystalline packing.

e Trans-Isomer: The substituents are on opposite sides (equatorial-equatorial), creating a
linear, rod-like structure.
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Figure 1: Stereochemical relationship between Cis and Trans isomers. The Trans isomer is the
target for functional materials.

Synthesis & Manufacturing Pathways

The synthesis of 4-(4-methylcyclohexyl)aniline generally follows the "PCH"
(PhenylCycloHexane) route established for liquid crystals. The primary challenge is maximizing
the trans/cis ratio.

Route A: The Friedel-Crafts | Hydrogenation Sequence
(Industrial Standard)

This route builds the carbon skeleton first, then introduces the amine.

Acylation: Benzene is reacted with trans-4-methylcyclohexanecarbonyl chloride under
Friedel-Crafts conditions (AICIs3) to yield the ketone.

e Reduction: The ketone is reduced (Wolff-Kishner or Clemmensen) to (trans-4-
methylcyclohexyl)benzene.

 Nitration: Electrophilic aromatic substitution with HNO3/H2SOa yields 4-(trans-4-
methylcyclohexyl)nitrobenzene.

e Reduction: Catalytic hydrogenation (H2/Pd-C) converts the nitro group to the amine.

Route B: Direct Coupling (Convergent Synthesis)

A more modern approach using organometallic coupling.

e Grignard Formation: 4-Bromo-1-methylcyclohexane (trans-rich) is converted to its Grignard
reagent.

e Coupling: Reacted with p-bromoaniline (protected) or p-bromonitrobenzene using a Pd
catalyst (Kumada or Negishi coupling).

o Deprotection/Reduction: Yields the final aniline.
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Detailed Protocol: Nitration-Reduction Route

Note: This protocol assumes the starting material is (trans-4-methylcyclohexyl)benzene.

Step 1: Nitration

Dissolve 10 mmol of (trans-4-methylcyclohexyl)benzene in acetic anhydride.

Cool to 0°C. Dropwise add a mixture of fuming HNOs and conc. H2SOa.[1]

Stir at 10-20°C for 2 hours.

Quench on ice. Extract with Dichloromethane (DCM).

Purification: Recrystallize from Ethanol to remove ortho-isomers.

Step 2: Hydrogenation

Dissolve the nitro-intermediate in Ethanol/THF (1:1).

Add 10 mol% Pd/C (10%) catalyst.

Stir under Hz atmosphere (balloon or 3 atm) for 4-6 hours.

Filter through Celite to remove catalyst.

Evaporate solvent to yield crude aniline.

Final Purification: Recrystallization from Hexane/Toluene or Vacuum Sublimation.
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Start: (trans-4-methylcyclohexyl)benzene

:
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(HNO3, H2S504, 0°C)

:

Intermediate:
4-(trans-4-methylcyclohexyl)nitrobenzene

:

Reduction
(H2, Pd/C, EtOH)

'

End Product:
4-(trans-4-methylcyclohexyl)aniline

Click to download full resolution via product page
Figure 2: Step-by-step synthesis workflow from the hydrocarbon precursor.

Analytical Characterization

To validate the identity and purity of the synthesized compound, the following analytical

signatures must be confirmed.
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Technique

Expected Signature / Interpretation

1H-NMR (CDCls)

Aromatic Region: Two doublets (AA'BB' system)
at d ~6.6 ppm (ortho to NHz2) and & ~7.0 ppm
(meta to NH2). Amine: Broad singlet at & ~3.5
ppm (NHz). Cyclohexyl: Multiplets at & 1.0-2.5
ppm. Methyl: Doublet at  ~0.9 ppm (indicative
of methyl group).

BBC-NMR

Aromatic Carbons: Signals at ~144 ppm (C-N),
~138 ppm (C-Cyclohexyl), ~127 ppm, ~115
ppm. Aliphatic Carbons: Distinct peaks for

cyclohexyl ring carbons and the methyl group

(~22 ppm).

IR Spectroscopy

N-H Stretch: Doublet at 3300-3400 cm™1
(Primary amine). C-H Stretch: 2850-2950 cm~1
(Aliphatic). Aromatic C=C: ~1500, 1600 cm™1,

Mass Spectrometry

Molecular lon (M*): 189.3 m/z. Base Peak:
Often the tropylium ion or cleavage of the

methyl group.

Applications in Materials Science

Liquid Crystal Mesogens

This aniline is a precursor to Schiff Base and Azo liquid crystals.

e Reaction: Condensation with substituted benzaldehydes (e.g., 4-methoxybenzaldehyde).

e Product: MBBA analogs. The trans-cyclohexyl ring provides a lower viscosity and better UV

stability compared to a second phenyl ring (biphenyls).

» Role: The "tail" (methylcyclohexyl) acts as a rigid core extender that stabilizes the nematic

phase.

Pharmaceutical Intermediates
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While less common than in materials science, the 4-cyclohexylaniline scaffold is found in
certain kinase inhibitors and antifungal agents, where the cyclohexyl group acts as a lipophilic
bulk to fill hydrophobic pockets in enzymes.

Safety & Handling (MSDS Summary)
Hazard Classification: Acute Tox. 3 (Oral/Dermal/Inhalation).

e Mechanism: Like all anilines, this compound can cause methemoglobinemia (oxidation of
hemoglobin), leading to cyanosis and hypoxia.

e Handling:
o PPE: Nitrile gloves, safety goggles, and face shield. Work in a fume hood.

o Storage: Store under nitrogen (air-sensitive; oxidizes to brown/black solids). Keep cool
and dry.

o First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 (PEG400)
or soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. ANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

o 2. 4-(4-Hexylcyclohexyl)aniline | CL8H29N | CID 3738724 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Comprehensive Technical Guide: 4-(4-
Methylcyclohexyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15255180/docs#comprehensive-technical-guide-4-4-
methylcyclohexyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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